Cas no 27884-36-2 (Pyrazino[2,1,6-cd]pyrrolizine(8CI,9CI))

• Product Name: Pyrazino[2,1,6-cd]pyrrolizine(8CI,9CI)
• CAS No: 27884-36-2
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 286923
• PubChem ID: 141383
• Update Time: 2025-04-19

Pyrazino[2,1,6-cd]pyrrolizine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,1,6-cd]pyrrolizine(8CI,9CI)
• Pyrazino(2,1,6-cd)pyrrolizine
• Pyrazino[2,1,6-cd]pyrrolizine
• 27884-36-2
• DTXSID70182180

• Inchi： 1S/C9H6N2/c1-3-8-5-10-6-9-4-2-7(1)11(8)9/h1-6H
• InChI Key： OSSKPAOPEGASMO-UHFFFAOYSA-N
• SMILES： N12C3=CN=CC1=CC=C2C=C3

Computed Properties

• Exact Mass: 142.05318
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3